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Compound of Interest

Compound Name: Methyl 2-mercaptopropionate

Cat. No.: B032392 Get Quote

Methyl 2-mercaptopropionate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-mercaptopropionate is an organic sulfur compound with potential applications in

various fields of chemical synthesis. Its structure, featuring a reactive thiol group and a methyl

ester, makes it an interesting candidate for further investigation in polymer chemistry, materials

science, and as a potential building block in the synthesis of more complex molecules. This

technical guide provides a comprehensive overview of the known properties, synthesis, and

potential, yet currently underexplored, biological significance of Methyl 2-
mercaptopropionate.

Chemical Identification and Properties
Accurate identification of a chemical entity is paramount for research and development. The

Chemical Abstracts Service (CAS) number for the racemic mixture of Methyl 2-
mercaptopropionate is 53907-46-3.[1] The (R)-enantiomer is assigned the CAS number

82031-68-3.[2]

Synonyms
The compound is known by several synonyms in the literature and commercial listings.[1][3][4]

A comprehensive list is provided below for easy reference.
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Synonym

2-Mercaptopropionic acid methyl ester

Methyl 2-sulfanylpropanoate

Propanoic acid, 2-mercapto-, methyl ester

α-Mercaptopropionic acid methyl ester

Methyl α-mercaptopropionate

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-mercaptopropionate is

presented in the table below. These properties are essential for designing experimental

conditions, and for understanding the compound's behavior in various matrices.

Property Value Source

Molecular Formula C4H8O2S [1]

Molecular Weight 120.17 g/mol [1]

Boiling Point 69-70 °C (at 45 Torr) [4]

Flash Point 40 °C [4]

Density 1.068 g/cm³ [4]

Synthesis of Methyl 2-mercaptopropionate
While specific laboratory-scale experimental protocols for the direct esterification of 2-

mercaptopropionic acid are not extensively detailed in publicly available literature, a general

and industrially relevant method for the preparation of mercaptopropionic acid esters has been

described. This method involves the reaction of an acrylate with hydrogen sulfide.

Experimental Protocol: General Method for the
Preparation of Mercaptopropionic Acid Esters
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This protocol is adapted from the general methodology described in European Patent

EP0485139A1 for the synthesis of mercaptopropionic acid esters.[5][6]

Materials:

Methyl acrylate

Hydrogen sulfide (H₂S)

Dimethyl dithiodipropionate (used as a reaction medium)

Anhydrous ammonia (or other weakly basic amine catalyst)

Polyether co-catalyst (e.g., polyethylene glycol)

Procedure:

A reaction medium of dimethyl dithiodipropionate is established in a suitable reactor.

Hydrogen sulfide gas is bubbled into and dissolved in the reaction medium. The H₂S to

methyl acrylate molar ratio should be maintained in excess, preferably between 1.25:1 to

5:1, to favor the formation of the mercaptopropionate ester over the thiodipropionate

byproduct.[5]

A weakly basic amine catalyst, such as anhydrous ammonia, is introduced into the reaction

mixture.

A polyether co-catalyst is added to the reaction medium.

Methyl acrylate is then added to the stirred reaction mixture. The rate of addition should be

controlled to avoid local excesses of the acrylate.

The reaction temperature is maintained at a low level, generally between 0°C and 40°C, to

favor the formation of Methyl 2-mercaptopropionate.[5]

The reaction progress can be monitored by techniques such as gas chromatography (GC) to

determine the consumption of reactants and the formation of the product.
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Upon completion, the product, Methyl 2-mercaptopropionate, can be isolated and purified

from the reaction mixture, typically by distillation.
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Figure 1. General workflow for the synthesis of Methyl 2-mercaptopropionate.

Biological and Pharmaceutical Context
Currently, there is a notable lack of specific data in the peer-reviewed scientific literature

regarding the biological activity, mechanism of action, or direct application of Methyl 2-
mercaptopropionate in drug development. Its parent compound, 2-mercaptopropionic acid, is

utilized as a chemical intermediate, for example, in the synthesis of PVC stabilizers.[7]

However, the presence of a thiol (-SH) group in Methyl 2-mercaptopropionate places it within

a class of compounds of significant interest in medicinal chemistry and chemical biology. Thiol-

containing molecules are crucial in numerous biological processes, primarily due to their role in

redox signaling and as potent nucleophiles.
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The Role of Thiols in Redox Signaling
Cellular signaling is intricately regulated by the redox state of the cell, where thiol-containing

molecules, such as glutathione, play a central role. The reversible oxidation of thiols to

disulfides serves as a molecular switch that can modulate protein function and signaling

pathways. It is plausible that small, exogenous thiol-containing molecules could influence these

pathways, although specific studies on Methyl 2-mercaptopropionate are lacking.
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Figure 2. A simplified representation of the role of thiol-disulfide exchange in cellular signaling.

Future Perspectives
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The lack of specific biological data for Methyl 2-mercaptopropionate presents an opportunity

for novel research. Future studies could explore its potential as:

A modulator of cellular redox state: Investigating its ability to interact with and modify the

cellular thiol pool.

A building block for novel therapeutics: Its functional groups could be utilized in the synthesis

of new chemical entities with potential pharmacological activity.

A probe for studying thiol-based signaling: Its simple structure could make it a useful tool to

investigate the roles of exogenous thiols in biological systems.

Conclusion
Methyl 2-mercaptopropionate is a well-characterized chemical with established identifiers

and physical properties. While its primary current applications appear to be outside the direct

realm of drug development, its chemical nature as a thiol-containing ester suggests a potential

for biological activity that remains largely unexplored. This guide provides the foundational

information necessary for researchers and scientists to embark on further investigation into the

synthesis and potential applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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